2-(3,4-dichlorophenyl)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-(3,4-dichlorophenyl)-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C16H15Cl2NO/c1-2-12-5-3-4-6-15(12)19-16(20)10-11-7-8-13(17)14(18)9-11/h3-9H,2,10H2,1H3,(H,19,20)
• InChI Key: JNHATRFDEHIZFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO
• Molecular Weight: 308.2 g/mol

Description

2-(3,4-dichlorophenyl)-N-(2-ethylphenyl)acetamide is an organic compound characterized by the presence of dichlorophenyl and ethylphenyl groups attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-dichlorophenyl)-N-(2-ethylphenyl)acetamide typically involves the reaction of 3,4-dichloroaniline with 2-ethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions in an organic solvent like dichloromethane. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve similar synthetic routes but with optimized reaction conditions to enhance yield and purity. Continuous flow reactors and automated systems can be employed to ensure consistent production and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(3,4-dichlorophenyl)-N-(2-ethylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the chlorinated phenyl ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

2-(3,4-dichlorophenyl)-N-(2-ethylphenyl)acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3,4-dichlorophenyl)-N-(2-ethylphenyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-(3,4-dichlorophenyl)-N-(2-methylphenyl)acetamide
• 2-(3,4-dichlorophenyl)-N-(2-propylphenyl)acetamide
• 2-(3,4-dichlorophenyl)-N-(2-isopropylphenyl)acetamide

Uniqueness

2-(3,4-dichlorophenyl)-N-(2-ethylphenyl)acetamide is unique due to the presence of the ethyl group, which can influence its chemical reactivity and biological activity compared to similar compounds with different alkyl groups. This uniqueness can be leveraged in designing compounds with specific properties and applications.